Cas no 2104634-84-4 (3-(5-chloro-1H-indol-2-yl)propanenitrile)

• Product Name: 3-(5-chloro-1H-indol-2-yl)propanenitrile
• CAS No: 2104634-84-4
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 6148729
• PubChem ID: 149611177
• Update Time: 2025-05-19

3-(5-chloro-1H-indol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1H-indol-2-yl)propanenitrile
• 2104634-84-4
• EN300-1992982

• Inchi： 1S/C11H9ClN2/c12-9-3-4-11-8(6-9)7-10(14-11)2-1-5-13/h3-4,6-7,14H,1-2H2
• InChI Key： ABDFMWCIKIZUCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CCC#N)N2

Computed Properties

• Exact Mass: 204.0454260g/mol
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų

Additional information on 3-(5-chloro-1H-indol-2-yl)propanenitrile

Professional Introduction to 3-(5-chloro-1H-indol-2-yl)propanenitrile (CAS No. 2104634-84-4)

3-(5-chloro-1H-indol-2-yl)propanenitrile, a compound with the chemical identifier CAS No. 2104634-84-4, is a versatile intermediate in the field of pharmaceutical and chemical research. This compound belongs to the class of indole derivatives, which have garnered significant attention due to their broad spectrum of biological activities. The presence of a nitrile group and a chloro-substituted indole moiety enhances its utility in synthetic chemistry, making it a valuable building block for the development of novel therapeutic agents.

The structural features of 3-(5-chloro-1H-indol-2-yl)propanenitrile make it particularly interesting for medicinal chemists. The indole ring, known for its role in various biological processes, serves as a scaffold for designing molecules with specific pharmacological properties. The chloro substituent at the 5-position of the indole ring not only influences the electronic properties of the molecule but also provides a handle for further functionalization through cross-coupling reactions and other synthetic methodologies.

In recent years, there has been growing interest in indole derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The nitrile group in 3-(5-chloro-1H-indol-2-yl)propanenitrile is particularly noteworthy, as it can be transformed into other functional groups such as amides and carboxylic acids, which are common motifs in drug molecules. This flexibility makes it an attractive candidate for further derivatization and optimization.

One of the most compelling aspects of 3-(5-chloro-1H-indol-2-yl)propanenitrile is its role in the synthesis of biologically active compounds. For instance, recent studies have demonstrated its utility in the preparation of indole-based kinase inhibitors, which are being explored as potential treatments for cancer. The chloro-substituted indole moiety can interact with specific residues in the active site of kinases, leading to potent inhibition of enzyme activity. This has opened up new avenues for drug discovery and development.

The compound's reactivity also makes it a valuable tool in organic synthesis. The nitrile group can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amides. These reactions are fundamental in constructing more complex molecular architectures, enabling chemists to design molecules with tailored properties. Additionally, the chloro substituent can participate in nucleophilic aromatic substitution reactions, further expanding the synthetic possibilities.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-(5-chloro-1H-indol-2-yl)propanenitrile. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at different positions of the indole ring. These techniques have been instrumental in generating novel derivatives with enhanced biological activity. Such innovations underscore the importance of this compound as a key intermediate in pharmaceutical research.

The pharmacological potential of 3-(5-chloro-1H-indol-2-yl)propanenitrile has also been explored in preclinical studies. Initial findings suggest that derivatives derived from this compound exhibit promising activities against various disease targets. For instance, some studies have shown that certain indole-based kinase inhibitors can inhibit the growth of tumor cells by blocking critical signaling pathways involved in cancer progression. These results highlight the therapeutic relevance of this compound and its derivatives.

Moreover, the structural diversity offered by 3-(5-chloro-1H-indol-2-yl)propanenitrile allows for the exploration of different pharmacophoric elements within a single molecular framework. This approach has led to the discovery of novel drug candidates with improved efficacy and reduced side effects. The ability to fine-tune molecular properties through structural modifications is crucial for developing next-generation therapeutics that meet stringent pharmacological requirements.

In conclusion, 3-(5-chloro-1H-indol-2-yl)propanenitrile (CAS No. 2104634-84-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. Recent advancements in synthetic chemistry and pharmacological research continue to expand its applications, paving the way for innovative treatments against various diseases.